Cas no 2680549-01-1 ((2-Amino-3-methoxy-3-oxopropyl)(methyl)phosphinic acid)

• Product Name: (2-Amino-3-methoxy-3-oxopropyl)(methyl)phosphinic acid
• CAS No: 2680549-01-1
• MF: C₅H₁₂NO₄P
• MW: 181.126842498779
• CID: 5652464
• PubChem ID: 101626947
• Update Time: 2025-06-11

(2-Amino-3-methoxy-3-oxopropyl)(methyl)phosphinic acid Chemical and Physical Properties

Names and Identifiers

• (2-amino-3-methoxy-3-oxopropyl)(methyl)phosphinic acid
• 2680549-01-1
• EN300-28271298
• (2-Amino-3-methoxy-3-oxopropyl)(methyl)phosphinic acid

• Inchi： 1S/C5H12NO4P/c1-10-5(7)4(6)3-11(2,8)9/h4H,3,6H2,1-2H3,(H,8,9)
• InChI Key： VRKPBZVCDBDPAO-UHFFFAOYSA-N
• SMILES： P(C)(CC(C(=O)OC)N)(=O)O

Computed Properties

• Exact Mass: 181.05039486g/mol
• Monoisotopic Mass: 181.05039486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 89.6Ų

Additional information on (2-Amino-3-methoxy-3-oxopropyl)(methyl)phosphinic acid

Introduction to (2-Amino-3-methoxy-3-oxopropyl)(methyl)phosphinic Acid (CAS No. 2680549-01-1)

(2-Amino-3-methoxy-3-oxopropyl)(methyl)phosphinic acid is a specialized compound with significant applications in the field of pharmaceuticals and chemical research. This compound, identified by its CAS number 2680549-01-1, has garnered attention due to its unique structural properties and potential biological activities. The molecular structure of this compound features a combination of amino, methoxy, and phosphinic acid functional groups, which contribute to its reactivity and utility in various synthetic pathways.

The compound’s significance lies in its role as a building block in the synthesis of more complex molecules. In particular, the presence of the phosphinic acid moiety makes it a valuable intermediate in the production of organophosphorus compounds, which are widely used in medicinal chemistry. These compounds often serve as precursors for drugs targeting neurological disorders, infectious diseases, and cancer.

Recent research has highlighted the potential of (2-amino-3-methoxy-3-oxopropyl)(methyl)phosphinic acid in developing novel therapeutic agents. Studies have demonstrated its ability to interact with biological targets, particularly enzymes involved in metabolic pathways. This interaction can lead to the development of drugs that modulate these pathways, offering new treatment strategies for a variety of diseases.

In the realm of drug discovery, the compound’s structural features make it an attractive candidate for further exploration. The combination of an amino group and a phosphinic acid moiety provides multiple sites for chemical modification, allowing researchers to tailor its properties for specific applications. This flexibility is crucial in pharmaceutical development, where precise control over molecular structure is essential for achieving desired pharmacological effects.

One of the most promising areas of research involving this compound is its potential use in antiviral and antibacterial therapies. The phosphinic acid group is known to exhibit broad-spectrum activity against various pathogens by interfering with essential enzymatic processes. Preliminary studies have shown that derivatives of (2-amino-3-methoxy-3-oxopropyl)(methyl)phosphinic acid can inhibit the replication of viruses and bacteria, making them promising candidates for further clinical investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protective group chemistry, are often employed to achieve the desired product. These methods are critical in maintaining the integrity of the functional groups present in the molecule, which are essential for its biological activity.

The pharmacokinetic properties of derivatives derived from (2-amino-3-methoxy-3-oxopropyl)(methyl)phosphinic acid are also subjects of intense study. Researchers are exploring ways to enhance their bioavailability and reduce toxicity by modifying their chemical structure. This includes investigating different substituents that can improve solubility and metabolic stability, thereby increasing their therapeutic efficacy.

In addition to pharmaceutical applications, this compound has potential uses in agrochemicals and material science. Its ability to act as a chelating agent makes it useful in formulations designed to enhance nutrient uptake in plants. Furthermore, its phosphinic acid component can be utilized in the development of advanced materials with specific electronic or optical properties.

The regulatory landscape for compounds like (2-amino-3-methoxy-3-oxopropyl)(methyl)phosphinic acid is stringent but well-established. Manufacturers must adhere to rigorous quality control measures to ensure safety and efficacy. Compliance with international standards such as Good Manufacturing Practices (GMP) is essential for ensuring that these compounds meet the highest standards for use in research and development.

The future prospects for this compound are promising, with ongoing research uncovering new applications and refining synthetic methodologies. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to the development of novel drugs and materials based on this versatile chemical entity.

In conclusion, (2-amino-3-methoxy-3-oxopropyl)(methyl)phosphinic acid (CAS No. 2680549-01-1) represents a significant advancement in chemical research with far-reaching implications for medicine and industry. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents and functional materials.